4-methoxy-3-{[(propionylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 4-methoxy-3-(propanoylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C12H14N2O4S/c1-3-10(15)14-12(19)13-8-6-7(11(16)17)4-5-9(8)18-2/h4-6H,3H2,1-2H3,(H,16,17)(H2,13,14,15,19)
• InChI Key: DDEAATZUEBYWLU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=C(C=CC(=C1)C(=O)O)OC
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

4-methoxy-3-{[(propionylamino)carbonothioyl]amino}benzoic acid, commonly known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA is a thiol-containing molecule that has been extensively studied for its biological and chemical properties.

Scientific Research Applications

MPAA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, MPAA has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit the activity of cyclooxygenase-2 (COX-2). MPAA has also been studied for its potential as a therapeutic agent for cancer due to its ability to induce apoptosis in cancer cells.
In biochemistry, MPAA has been investigated for its ability to form self-assembled monolayers (SAMs) on gold surfaces, which have potential applications in biosensors and other analytical techniques. MPAA has also been studied for its ability to interact with metal ions, which has potential applications in catalysis and materials science.

Mechanism of Action

The mechanism of action of MPAA is not fully understood, but it is known to interact with various enzymes and proteins in the body. MPAA has been shown to inhibit the activity of COX-2, which is an enzyme involved in the production of prostaglandins, which are involved in inflammation. MPAA has also been shown to induce apoptosis in cancer cells by activating caspase enzymes, which are involved in programmed cell death.
Biochemical and Physiological Effects:
MPAA has been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. MPAA has been shown to inhibit the activity of COX-2, which reduces the production of prostaglandins, leading to a reduction in inflammation. MPAA has also been shown to induce apoptosis in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its ability to form self-assembled monolayers (SAMs) on gold surfaces, which have potential applications in biosensors and other analytical techniques. However, one limitation of using MPAA is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of MPAA, including:
1. Investigating the potential of MPAA as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease.
2. Studying the interaction of MPAA with other enzymes and proteins in the body to better understand its mechanism of action.
3. Developing new synthesis methods for MPAA to improve yield and purity.
4. Investigating the potential of MPAA in materials science, such as its ability to interact with metal ions for catalysis applications.
5. Developing new applications for MPAA in biosensors and other analytical techniques.
Conclusion:
In conclusion, MPAA is a thiol-containing molecule that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA has been extensively studied for its biological and chemical properties, including its anti-inflammatory and anti-cancer properties. While there are limitations to using MPAA in certain applications, there are several future directions for the study of MPAA that may lead to new discoveries and applications.

Synthesis Methods

The synthesis of MPAA involves the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride, followed by the addition of propionyl chloride and ammonium thiocyanate. The resulting product is then purified using recrystallization to obtain MPAA in its pure form. This method has been optimized to produce high yields of MPAA with high purity.